Cas no 6283-74-5 (Di-O-acetyl-L-tartaric Anhydride)

• Product Name: Di-O-acetyl-L-tartaric Anhydride
• CAS No: 6283-74-5
• MF: C₈H₈O₇
• MW: 216.144923210144
• MDL: MFCD00037918
• CID: 85599
• PubChem ID: 24862037
• Update Time: 2025-05-23

Di-O-acetyl-L-tartaric Anhydride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-2,5-Dioxotetrahydrofuran-3,4-diyl diacetate
• diacetyl-L-tartaric anhydride
• Di-O-acetyl-L-tartaric anhydride
• (+)-Diacetyl-L-tartaric Anhydride
• (+)-O,
• (+)-O,O′-Diacetyl-L-tartaric anhydride
• (+)-O,O'-Diacetyl-L-tartaric anhydride
• C8H8O7
• Tartaric anhydride, diacetate
• (3R-trans)-Dihydro-2,5-dioxofuran-3,4-diyl diacetate
• D7XNF76O0K
• 2,5-Furandione, 3,4-bis(acetyloxy)dihydro-, (3R,4R)-
• O,O-Diacetyl tartaric acid anhydride
• (+)-DIACETYL-L-TARTARICANHYDRIDE
• Diacetyl-4-tartaric an
• AS-68738
• diacetyltartaric anhydride
• NSC-7712
• DIACETYLTARTARIC ANHYDRIDE, L-
• Q27276225
• L-diacetyltartaric anhydride
• (3R,4R)-4-(acetyloxy)-2,5-dioxooxolan-3-yl acetate
• (+)-O,O'-Diacetyl-L-tartaric anhydride, 97%
• (+)-O,O'-Diacetyl-L-tartaric anhydride, purum, >=97.0% (NT)
• A868343
• [(3R,4R)-4-acetyloxy-2,5-dioxooxolan-3-yl] acetate
• Diacetyl-4-tartaric anhydride treated BSA
• rel-(3R,4R)-2,5-dioxotetrahydrofuran-3,4-diyl diacetate
• (R,R)-2,3-Diacetoxy-1,4-butanedioic Anhydride
• UNII-D7XNF76O0K
• 184636-89-3
• D1911
• (2R,3R)-Di-O-acetyltartaric Acid Anhydride
• 6283-74-5
• diacetyltartaric acid anhydride
• o,o'-diacetyl-l-tartaric anhydride
• (3R,4R)-2,5-Dioxotetrahydrofuran-3,4-diyldiacetate
• F0001-1696
• EINECS 228-502-7
• D78416
• SCHEMBL1333553
• NSC 7712
• Acetic acid 4-acetoxy-2,5-dioxo-tetrahydro-furan-3-yl ester
• MFCD00037918
• AKOS000277852
• XAKITKDHDMPGPW-PHDIDXHHSA-N
• Di-O-acetyl-L-tartaric Anhydride

• MDL： MFCD00037918
• Inchi： 1S/C8H8O7/c1-3(9)13-5-6(14-4(2)10)8(12)15-7(5)11/h5-6H,1-2H3/t5-,6-/m1/s1
• InChI Key： XAKITKDHDMPGPW-PHDIDXHHSA-N
• SMILES： O1C([C@@H]([C@H](C1=O)OC(C)=O)OC(C)=O)=O
• BRN： 87315

Computed Properties

• Exact Mass: 216.02700
• Monoisotopic Mass: 216.027003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4

Experimental Properties

• Color/Form: White solid
• Density: 1.5197 (rough estimate)
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 316.55°C (rough estimate)
• Flash Point: 158.2±27.9 °C
• Refractive Index: 90 ° (C=0.5, CHCl3)
• Water Partition Coefficient: Soluble in methanol and dichloromethane. Slightly soluble in water.
• PSA: 95.97000
• LogP: -1.06680
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D +59°, c = 6 in acetone
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Di-O-acetyl-L-tartaric Anhydride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37; S39
• FLUKA BRAND F CODES：3-10-21
• Hazardous Material Identification：
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Di-O-acetyl-L-tartaric Anhydride

Di-O-acetyl-L-tartaric Anhydride: A Comprehensive Overview

Di-O-acetyl-L-tartaric Anhydride (CAS No. 6283-74-5) is a versatile and significant compound in the field of organic chemistry, particularly in the synthesis of various bioactive molecules and advanced materials. This compound, also known as L-tartaric acid anhydride diacetate, is derived from L-tartaric acid, a naturally occurring dicarboxylic acid with two hydroxyl groups. The acetylation of these hydroxyl groups results in the formation of the anhydride, which enhances its stability and reactivity in various chemical reactions.

The structure of Di-O-acetyl-L-tartaric Anhydride consists of a central four-carbon chain with two acetoxy groups attached to the second and third carbons. This arrangement imparts a high degree of symmetry to the molecule, making it highly suitable for applications requiring precise stereochemistry. Recent studies have highlighted its role in the synthesis of chiral ligands, which are critical in asymmetric catalysis—a field that has seen remarkable growth due to its applications in pharmaceuticals and fine chemicals.

One of the most notable advancements involving Di-O-acetyl-L-tartaric Anhydride is its use in the preparation of tartaric acid-based polymers. These polymers exhibit unique mechanical and optical properties, making them ideal for applications in biodegradable packaging materials and drug delivery systems. Researchers have demonstrated that the anhydride form enhances the polymerization efficiency, leading to higher molecular weight polymers with improved thermal stability.

In addition to its role in polymer chemistry, Di-O-acetyl-L-tartaric Anhydride has found significant application in the synthesis of bioactive compounds. For instance, it serves as a key intermediate in the production of certain statins, a class of drugs used to lower cholesterol levels. The stereochemical integrity provided by this compound ensures that the resulting drugs have high efficacy and minimal side effects.

Recent research has also explored the use of Di-O-acetyl-L-tartaric Anhydride in the development of enantiomeric resolution techniques. By leveraging its chiral properties, scientists have been able to separate enantiomers with high precision, which is crucial for producing optically pure compounds required in pharmaceuticals and agrochemicals.

The synthesis of Di-O-acetyl-L-tartaric Anhydride typically involves the acetylation of L-tartaric acid using acetic anhydride in a controlled environment. This reaction is highly efficient and can be scaled up for industrial production. The resulting compound is stable under normal storage conditions, making it suitable for long-term use in various chemical processes.

In conclusion, Di-O-acetyl-L-tartaric Anhydride (CAS No. 6283-74-5) is a multifaceted compound with wide-ranging applications across different fields of chemistry. Its unique structure and properties make it an invaluable tool in modern chemical synthesis, contributing significantly to advancements in pharmaceuticals, materials science, and biotechnology. As research continues to uncover new applications for this compound, its importance in the chemical industry is expected to grow further.